5-amino-4-oxo(313C)pentanoic acid;hydrochloride
Cat. No. B023908
M. Wt: 168.58 g/mol
InChI Key: ZLHFONARZHCSET-YTBWXGASSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08207376B2
Procedure details
A 40 g (239 mmol) portion of δ-aminolevulinic acid hydrochloride and 18 ml (263 mmol) of 85% phosphoric acid were dissolved in 120 ml of purified water, and 25.4 g mmol) of triethylamine was added dropwise thereto while stirring on an ice bath. After completion of the dropwise addition and subsequent stirring at room temperature for 10 minutes, 1.6 L of ethanol was added thereto and stirred. The thus precipitated precipitate was recovered by suction filtration and dried at room temperature for 16 hours under a reduced pressure. A 51 g (224 mmol) portion of δ-aminolevulinic acid phosphate was obtained at a yield of 93 mol %.
Identifiers
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REACTION_CXSMILES
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Cl.[NH2:2][CH2:3][C:4](=[O:10])[CH2:5][CH2:6][C:7]([OH:9])=[O:8].[P:11](=[O:15])([OH:14])([OH:13])[OH:12].C(N(CC)CC)C.C(O)C>O>[P:11]([OH:15])([OH:14])([OH:13])=[O:12].[NH2:2][CH2:3][C:4](=[O:10])[CH2:5][CH2:6][C:7]([OH:9])=[O:8] |f:0.1,6.7|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl.NCC(CCC(=O)O)=O
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Name
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Quantity
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18 mL
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Type
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reactant
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Smiles
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P(O)(O)(O)=O
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
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Name
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Quantity
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1.6 L
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Type
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reactant
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Smiles
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C(C)O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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while stirring on an ice bath
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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After completion of the dropwise addition
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STIRRING
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Type
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STIRRING
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Details
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subsequent stirring at room temperature for 10 minutes
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Duration
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10 min
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STIRRING
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Type
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STIRRING
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Details
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stirred
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FILTRATION
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Type
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FILTRATION
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Details
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The thus precipitated precipitate was recovered by suction filtration
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CUSTOM
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Type
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CUSTOM
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Details
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dried at room temperature for 16 hours under a reduced pressure
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Duration
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16 h
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Outcomes
Product
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Name
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Type
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product
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Smiles
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P(=O)(O)(O)O.NCC(CCC(=O)O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
